Cas no 2253640-49-0 (PKC-theta inhibitor hcl)

• Product Name: PKC-theta inhibitor hcl
• CAS No: 2253640-49-0
• MF: C₂₀H₂₆ClF₃N₆O₃
• MW: 490.9071
• CID: 5072882
• PubChem ID: 137935722
• Update Time: 2025-08-05

PKC-theta inhibitor hcl Chemical and Physical Properties

Names and Identifiers

• 2,​4-​Pyrimidinediamine, N4-​[[4-​(aminomethyl)​cyclohexyl]​methyl]​-​5-​nitro-​N2-​[[2-​(trifluoromethoxy)​phenyl]​methyl]​-​, hydrochloride (1:1)
• PKC-theta inhibitor hcl
• 2253640-49-0
• EN300-6731238
• N4-{[4-(aminomethyl)cyclohexyl]methyl}-5-nitro-N2-{[2-(trifluoromethoxy)phenyl]methyl}pyrimidine-2,4-diamine hydrochloride
• AKOS040758823
• TS-09150
• G65182
• N4-((4-(Aminomethyl)cyclohexyl)methyl)-5-nitro-N2-(2-(trifluoromethoxy)benzyl)pyrimidine-2,4-diamine hydrochloride
• PKC? Inhibitor (hydrochloride)
• PKC-theta inhibitor hydrochloride

• Inchi： 1S/C20H25F3N6O3.ClH/c21-20(22,23)32-17-4-2-1-3-15(17)11-26-19-27-12-16(29(30)31)18(28-19)25-10-14-7-5-13(9-24)6-8-14;/h1-4,12-14H,5-11,24H2,(H2,25,26,27,28);1H
• InChI Key： DAMOOQKWLUXEGI-UHFFFAOYSA-N
• SMILES： Cl[H].FC(OC1=C([H])C([H])=C([H])C([H])=C1C([H])([H])N([H])C1=NC([H])=C(C(=N1)N([H])C([H])([H])C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])N([H])[H])C([H])([H])C1([H])[H])[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 490.1707009g/mol
• Monoisotopic Mass: 490.1707009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 586
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131

Additional information on PKC-theta inhibitor hcl

PKC-theta Inhibitor HCl (CAS No. 2253640-49-0): A Promising Compound in Immunomodulation and Therapeutic Applications

PKC-theta inhibitor HCl (CAS No. 2253640-49-0) is a potent and selective inhibitor of protein kinase C theta (PKC-θ), a key enzyme involved in T-cell activation and signaling pathways. This compound has garnered significant attention in recent years due to its potential therapeutic applications in autoimmune diseases, inflammation, and cancer. This article provides a comprehensive overview of the chemical properties, biological activities, and recent research advancements of PKC-theta inhibitor HCl.

Chemical Properties: PKC-θ is a member of the novel protein kinase C (nPKC) subfamily, which plays a crucial role in T-cell receptor (TCR) signaling. The PKC-theta inhibitor HCl (CAS No. 2253640-49-0) is a small molecule that selectively targets PKC-θ, thereby modulating T-cell activation and downstream signaling events. The compound has a molecular weight of approximately 417.9 g/mol and is soluble in DMSO, ethanol, and water. Its chemical structure consists of a benzimidazole core with functional groups that enhance its binding affinity to the PKC-θ catalytic site.

Biological Activities: The primary mechanism of action for PKC-theta inhibitor HCl involves the inhibition of PKC-θ activity, which is essential for the activation of T-helper (Th) cells and the production of pro-inflammatory cytokines such as IL-2, IFN-γ, and TNF-α. By blocking these signaling pathways, PKC-theta inhibitor HCl can effectively suppress T-cell-mediated immune responses, making it a promising candidate for treating autoimmune disorders like multiple sclerosis (MS), rheumatoid arthritis (RA), and inflammatory bowel disease (IBD).

Clinical Relevance: Recent studies have highlighted the therapeutic potential of PKC-theta inhibitor HCl in various preclinical models. For instance, a study published in the Journal of Immunology demonstrated that treatment with PKC-theta inhibitor HCl significantly reduced the severity of experimental autoimmune encephalomyelitis (EAE), an animal model of MS. Another study in Nature Communications reported that PKC-theta inhibitor HCl inhibited T-cell infiltration and cytokine production in a mouse model of colitis, suggesting its potential use in IBD therapy.

Mechanistic Insights: The selective inhibition of PKC-θ by PKC-theta inhibitor HCl has been shown to disrupt the formation of the immunological synapse between T-cells and antigen-presenting cells (APCs). This disruption prevents the sustained activation of downstream signaling molecules such as NF-κB and AP-1, which are critical for T-cell function. Additionally, PKC-theta inhibitor HCl has been found to modulate metabolic pathways in T-cells, leading to reduced glycolysis and increased oxidative phosphorylation, further dampening their activation state.

Clinical Trials: While preclinical studies have shown promising results, clinical trials are essential to validate the safety and efficacy of PKC-theta inhibitor HCl. Several phase I and II clinical trials are currently underway to evaluate the compound's pharmacokinetics, safety profile, and therapeutic effects in patients with autoimmune diseases. Preliminary data from these trials have indicated that PKC-theta inhibitor HCl is well-tolerated with minimal side effects, paving the way for more advanced clinical studies.

Future Directions: The ongoing research on PKC-theta inhibitor HCl strong > aims to optimize its formulation for improved bioavailability and therapeutic index. Additionally, combination therapies involving < strong > PKC-theta inhibitor HCl strong > with other immunomodulatory agents are being explored to enhance treatment outcomes. As our understanding of PKC-θ's role in immune regulation deepens, it is likely that new applications for this compound will emerge, potentially extending its utility beyond autoimmune diseases to other inflammatory conditions and cancer.

In conclusion, PKC-theta inhibitor HCl (CAS No. 2253640-49-0) represents a significant advancement in the field of immunomodulation and therapeutic intervention. Its selective inhibition of PKC-θ offers a promising approach to modulating T-cell function and suppressing immune responses associated with various diseases. Continued research and clinical development will further elucidate its potential as a safe and effective treatment option.